Cas no 15595-71-8 (2-aminocyclohex-1-ene-1-carbonitrile)

• Product Name: 2-aminocyclohex-1-ene-1-carbonitrile
• CAS No: 15595-71-8
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 160211
• PubChem ID: 290175
• Update Time: 2025-05-20

2-aminocyclohex-1-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminocyclohex-1-enecarbonitrile
• 1-Cyclohexene-1-carbonitrile,2-amino-
• 2-AMINO-CYCLOHEX-1-ENECARBONITRILE
• 2-Amino-1-cyclohexenecarbonitrile
• 2-amino-1-cyano-1-cyclohexene
• 2-aminocyclohexene-1-carbonitrile
• EN300-70621
• SY188866
• 2-amino-cyclohexene-1-carbonitrile
• CS-0186550
• GS-5979
• 1-Cyclohexene-1-carbonitrile, 2-amino-
• aminocyclohexene carbonitrile
• PFIVIEDNXASHEY-UHFFFAOYSA-N
• NSC-153146
• SCHEMBL1621735
• AKOS008149588
• 2-aminocyclohex-1-ene-1-carbonitrile
• NSC153146
• Z826654472
• DTXSID80302731
• J-508031
• MFCD16046430
• 15595-71-8
• XH1086
• DB-346916

• Inchi： 1S/C7H10N2/c8-5-6-3-1-2-4-7(6)9/h1-4,9H2
• InChI Key： PFIVIEDNXASHEY-UHFFFAOYSA-N
• SMILES： NC1=C(C#N)CCCC1

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 326.9°Cat760mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.521
• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-aminocyclohex-1-ene-1-carbonitrile

2-Aminocyclohex-1-ene-1-carbonitrile: An Overview of CAS No. 15595-71-8

2-Aminocyclohex-1-ene-1-carbonitrile (CAS No. 15595-71-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines an aminocyclohexene ring with a cyano group, making it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 2-aminocyclohex-1-ene-1-carbonitrile consists of a six-membered cyclohexene ring with an amino group attached to one of the carbon atoms and a cyano group attached to the same carbon atom. This configuration imparts specific chemical properties that are crucial for its applications. The presence of the amino group provides nucleophilic reactivity, while the cyano group offers electrophilic properties, making the compound highly reactive and versatile in synthetic chemistry.

Recent research has highlighted the potential of 2-aminocyclohex-1-ene-1-carbonitrile in the development of new pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. One notable example is the use of 2-aminocyclohex-1-ene-1-carbonitrile as a starting material for the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 2-aminocyclohex-1-ene-1-carbonitrile has been explored for its potential in materials science. Researchers have utilized this compound to develop advanced materials with enhanced mechanical and thermal properties. For example, polymers derived from 2-aminocyclohex-1-ene-1-carbonitrile have shown improved strength and durability, making them suitable for use in various industrial applications.

The synthesis of 2-aminocyclohex-1-ene-1-carbonitrile can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of cyclohexene with cyanide and ammonia under controlled conditions. This method yields high purity products but may require careful optimization to achieve optimal yields and selectivity. Recent advancements in catalytic processes have further improved the efficiency and sustainability of these syntheses, making them more accessible for large-scale production.

The safety and environmental impact of 2-aminocyclohex-1-ene-1-carbonitrile are also important considerations. While the compound itself is not classified as hazardous, proper handling and storage practices are essential to ensure workplace safety and environmental protection. Researchers and manufacturers must adhere to established guidelines to minimize any potential risks associated with its use.

In conclusion, 2-Aminocyclohex-1-ene-1-carbonitrile (CAS No. 15595-71-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of chemistry.